Cas no 1283576-17-9 (1-Pentyl-1H-indazole-3-carboxylic acid)

1-Pentyl-1H-indazole-3-carboxylic acid is a synthetic indazole derivative with a carboxyl functional group at the 3-position and a pentyl substituent on the nitrogen at the 1-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. Its structural features allow for further functionalization, making it valuable for the development of novel therapeutic agents. The pentyl chain enhances lipophilicity, which may influence pharmacokinetic properties. The carboxylic acid moiety provides a handle for conjugation or salt formation, improving solubility and formulation flexibility. This compound is typically used under controlled laboratory conditions for research purposes.

1-Pentyl-1H-indazole-3-carboxylic acid structure

1283576-17-9 structure

Product Name:1-Pentyl-1H-indazole-3-carboxylic acid

CAS No:1283576-17-9

MF:C₁₃H₁₆N₂O₂

MW:232.278343200684

CID:2085192

Update Time:2025-11-01

1-Pentyl-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Pentyl-1H-indazole-3-carboxylic Acid
- NHNDVXVERSIHRZ-UHFFFAOYSA-N
- N-pentylindazole-3-carboxylic acid
- BC2094301
- J3.667.564K
- 1-Pentyl-1H-indazole-3-carboxylic acid
- Inchi： 1S/C13H16N2O2/c1-2-3-6-9-15-11-8-5-4-7-10(11)12(14-15)13(16)17/h4-5,7-8H,2-3,6,9H2,1H3,(H,16,17)
- InChI Key： NHNDVXVERSIHRZ-UHFFFAOYSA-N
- SMILES： OC(C1C2C=CC=CC=2N(CCCCC)N=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 270
Topological Polar Surface Area: 55.1

1-Pentyl-1H-indazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM246810-1g	1-Pentyl-1H-indazole-3-carboxylic acid	1283576-17-9	97%	1g	$482	2021-08-04
Chemenu	CM246810-5g	1-Pentyl-1H-indazole-3-carboxylic acid	1283576-17-9	97%	5g	$1183	2021-08-04
Chemenu	CM246810-10g	1-Pentyl-1H-indazole-3-carboxylic acid	1283576-17-9	97%	10g	$1716	2021-08-04
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66674-1mg	AB-PINACA 3-carboxyindazole metabolite	1283576-17-9	98%	1mg	￥1340.00	2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66674-5mg	AB-PINACA 3-carboxyindazole metabolite	1283576-17-9	98%	5mg	￥3061.00	2023-09-08
Chemenu	CM246810-1g	1-Pentyl-1H-indazole-3-carboxylic acid	1283576-17-9	97%	1g	$513	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1408691-1g	1-Pentyl-1H-indazole-3-carboxylic acid	1283576-17-9	97%	1g	￥4595.00	2024-08-09

1-Pentyl-1H-indazole-3-carboxylic acid Related Literature

1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

Feng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
2. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
3. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
5. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095

Additional information on 1-Pentyl-1H-indazole-3-carboxylic acid

Recent Advances in the Study of 1-Pentyl-1H-indazole-3-carboxylic acid (CAS: 1283576-17-9)

1-Pentyl-1H-indazole-3-carboxylic acid (CAS: 1283576-17-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This indazole derivative has been the focus of recent studies due to its potential pharmacological properties and applications in drug discovery. The compound's unique structural features, including the pentyl side chain and carboxylic acid moiety, make it a promising candidate for further investigation.

Recent studies have explored the synthesis and characterization of 1-Pentyl-1H-indazole-3-carboxylic acid, with a particular emphasis on its potential as a scaffold for the development of novel therapeutic agents. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, computational modeling has been utilized to predict its binding affinity and interactions with biological targets.

One of the key findings from recent research is the compound's potential as a modulator of specific enzymatic pathways. Preliminary in vitro studies have demonstrated that 1-Pentyl-1H-indazole-3-carboxylic acid exhibits inhibitory activity against certain enzymes involved in inflammatory and metabolic disorders. These findings suggest that the compound could serve as a lead molecule for the development of new anti-inflammatory or metabolic drugs.

Further investigations have also explored the pharmacokinetic properties of 1-Pentyl-1H-indazole-3-carboxylic acid. Studies in animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for understanding the compound's potential as a drug candidate and for guiding future optimization efforts.

In conclusion, the recent research on 1-Pentyl-1H-indazole-3-carboxylic acid (CAS: 1283576-17-9) highlights its promising pharmacological properties and potential applications in drug discovery. While further studies are needed to fully elucidate its mechanisms of action and therapeutic potential, the current findings provide a solid foundation for future research and development efforts in this area.